Cas no 439107-56-9 ((Z)-3-(Pyridin-4-yl)acrylic acid)

• Product Name: (Z)-3-(Pyridin-4-yl)acrylic acid
• CAS No: 439107-56-9
• MF: C₈H₇NO₂
• MW: 149.146682024002
• CID: 1019663
• Update Time: 2023-08-02

(Z)-3-(Pyridin-4-yl)acrylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Propenoicacid,3-(4-pyridinyl)-,(2Z)-(9CI)
• (Z)-3-(pyridin-4-yl)acrylic acid
• 337P791
• (Z)-3-(Pyridin-4-yl)acrylic acid

• Inchi： 1S/C8H7NO2/c10-8(11)2-1-7-3-5-9-6-4-7/h1-6H,(H,10,11)/b2-1-
• InChI Key： SSAYTINUCCRGDR-UPHRSURJSA-N
• SMILES： OC(/C=C\C1C=CN=CC=1)=O

Computed Properties

• Exact Mass: 149.048
• Monoisotopic Mass: 149.048
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.2